Cas no 93866-50-3 (3-(2-phenylethynyl)benzoic acid)

3-(2-phenylethynyl)benzoic acid Properties

Names and Identifiers

• Benzoic acid,3-(2-phenylethynyl)-
• 3-(2-phenylethynyl)benzoic acid
• 3-Phenylaethinyl-benzoesaeure
• 3-phenylethynyl benzoic acid
• 93866-50-3
• BDBM50355012
• YVBDUPNCTBINKB-UHFFFAOYSA-N
• NSC-171754
• 3-(Phenylethynyl)Benzoic Acid
• AKOS004116391
• DTXSID70305832
• CHEMBL1834963
• NSC171754
• SCHEMBL1927619
• 3-(Phenylethynyl)BenzoicAcid
• F2167-5392
• CS-0319015
• AS-38230
• 3-Phenylethynyl-benzoic acid
• MFCD06740205
• +Expand

• MDL： MFCD06740205
• InChIKey： YVBDUPNCTBINKB-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H10O2/c16-15(17)14-8-4-7-13(11-14)10-9-12-5-2-1-3-6-12/h1-8,11H,(H,16,17)
• SMILES： C1=CC=C(C=C1)C#CC2=CC(=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 222.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 222.068079557g/mol
• Heavy Atom Count: 17
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 2.78460
• PSA: 37.30000

3-(2-phenylethynyl)benzoic acid Security Information

3-(2-phenylethynyl)benzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%